2-(2-Bromophenyl)-1,3-benzoxazol-5-amine

• IUPAC Name: 2-(2-bromophenyl)-1,3-benzoxazol-5-amine
• InChI: InChI=1S/C13H9BrN2O/c14-10-4-2-1-3-9(10)13-16-11-7-8(15)5-6-12(11)17-13/h1-7H,15H2
• InChI Key: QUKTZXBKSASZIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=C(O2)C=CC(=C3)N)Br
• Molecular Formula: C13H9BrN2O
• DSSTOX Substance ID: DTXSID401292626
• Molecular Weight: 289.13 g/mol
• CAS No.: 293737-80-1

Description

2-(2-Bromophenyl)-1,3-benzoxazol-5-amine (2-BPB) is a heterocyclic compound with diverse biological activities. It is a member of the benzoxazole class of compounds, which are known for their unique structural features and a wide range of applications. 2-BPB is of particular interest due to its ability to act as an agonist of the human androgen receptor, and its ability to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). In addition, 2-BPB has been found to possess antioxidant, anti-inflammatory, and anticancer activities. This review will discuss the synthesis of 2-BPB, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for laboratory experiments, and potential future directions for research.

Scientific Research Applications

Anti-Inflammatory Applications

• Novel Anti-Inflammatory Scaffold : A study by (Seth et al., 2014) explored the anti-inflammatory potential of 2-(2-arylphenyl)benzoxazole derivatives. They found that these compounds, synthesized via a Suzuki reaction involving 2-(2-bromophenyl)benzoxazole, selectively inhibited cyclooxygenase-2 (COX-2). Some of these compounds showed better potency compared to traditional NSAIDs in vivo.

Synthesis and Chemical Properties

• Benzimidazole Synthesis : Research by (Lygin & Meijere, 2009) demonstrates the synthesis of 1-substituted benzimidazoles using o-bromophenyl isocyanide, which reacts with primary amines. This process involves CuI catalysis and yields moderate to good outputs.
• Hydroaminoalkylation/Buchwald-Hartwig Amination : (Kaper & Doye, 2019) focused on a reaction sequence that includes titanium-catalyzed hydroaminoalkylation of a bromophenyl-substituted alkene followed by Buchwald-Hartwig amination. This method is used for synthesizing benzoxazepine and other derivatives.

Fluorescent Probe Development

• Fluorescent Probe Sensitive to Amine : A study by (Lee et al., 2004) investigated compounds derived from benzoxazole for application in fluorescent probes. They synthesized 5-Bromo-2-(5′-bromo-2′-hydroxyphenyl)benzoxazole which showed promising results for sensing specific compounds with varied fluorescent colors.

Structural Analysis and Coordination Compounds

• Coordination Compounds of Benzoxazole Derivatives : (Téllez et al., 2013) synthesized a novel compound and analyzed its potential conformers and tautomers. They also explored its coordination with different metals, indicating its potential in inorganic chemistry.

Antimicrobial Activities

• Synthesis and Antimicrobial Activities of Derivatives : (Bektaş et al., 2007) conducted a study on the antimicrobial properties of benzoxazole derivatives. They synthesized various compounds and evaluated their effectiveness against different microorganisms.

Synthesis of Anticancer Agents

• Potent Anticancer Agents Synthesis : Research by (Murty et al., 2011) describes the synthesis of benzoxazole and benzoxazolone derivatives with a focus on their cytotoxic activity towards human cancer cell lines. They found that certain compounds exhibited potent anticancer properties.